Cas no 326031-32-7 (2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfa moylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfa moylphenyl)prop-2-enamide
• CAS No: 326031-32-7
• MF: C₁₇H₁₃F₂N₃O₄S
• MW: 393.364629507065
• CID: 6472024
• PubChem ID: 2312655
• Update Time: 2025-07-21

2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfa moylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfa moylphenyl)prop-2-enamide
• 2-Propenamide, N-[4-(aminosulfonyl)phenyl]-2-cyano-3-[4-(difluoromethoxy)phenyl]-

• Inchi： 1S/C17H13F2N3O4S/c18-17(19)26-14-5-1-11(2-6-14)9-12(10-20)16(23)22-13-3-7-15(8-4-13)27(21,24)25/h1-9,17H,(H,22,23)(H2,21,24,25)
• InChI Key： CECKFVOLMJQPFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(C#N)=CC1=CC=C(OC(F)F)C=C1

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• pka: 9.81±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfa moylphenyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 326031-32-7 and Product Name: 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide

The compound with the CAS number 326031-32-7 and the product name 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a cyano group, a difluoromethoxy phenyl moiety, and a sulfonylphenyl group, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The structural features of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide make it an attractive candidate for further investigation. Specifically, the cyano group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. The difluoromethoxy substituent is known for its ability to modulate metabolic stability and bioavailability, while the sulfonylphenyl group often contributes to enhanced solubility and binding affinity. These characteristics collectively position this compound as a valuable scaffold for the design of new therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The incorporation of fluorine atoms into pharmaceutical molecules can significantly alter their pharmacokinetic properties, including metabolic stability and membrane permeability. In the case of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide, the difluoromethoxy group is strategically positioned to interact with biological targets in a manner that could enhance therapeutic efficacy. This has prompted researchers to explore its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The cyano group is typically introduced via cyanation reactions, while the sulfonylphenyl group is often incorporated through sulfonylation processes. The difluoromethoxy group presents a greater synthetic challenge due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to introduce such groups with high selectivity and yield. These synthetic strategies are crucial for ensuring the purity and scalability of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide, which is essential for subsequent biological evaluation.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, computational chemistry techniques are employed to predict potential interactions between 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide and biological targets. These virtual screening approaches help identify promising binding sites and guide further experimental validation.

The biological evaluation of this compound involves testing its activity against various disease-relevant targets. Initial studies often focus on assessing its interaction with enzymes and receptors known to be involved in pathophysiological processes. For instance, the sulfonylphenyl moiety may interact with enzymes such as kinases or proteases, while the cyano group could influence binding affinity to other types of receptors. These interactions are critical for understanding the potential therapeutic applications of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide.

One particularly interesting aspect of this compound is its potential as an inhibitor of enzymes involved in cancer progression. Recent research has demonstrated that many cancer therapeutics target specific enzymes that drive tumor growth and metastasis. By inhibiting these enzymes, it may be possible to slow down or halt cancer progression. The structural features of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide make it a promising candidate for this application. Specifically, the presence of both electron-withdrawing and electron-donating groups allows it to interact with enzyme active sites in a manner that could disrupt normal enzymatic activity.

Another area of interest is the use of this compound as an anti-inflammatory agent. Chronic inflammation is associated with numerous diseases, including cardiovascular disease, diabetes, and autoimmune disorders. By developing novel anti-inflammatory agents like 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide, researchers aim to provide more effective treatments for these conditions. Preliminary studies suggest that this compound may modulate inflammatory pathways by interacting with key signaling molecules involved in inflammation.

The development of new therapeutic agents also requires careful consideration of their pharmacokinetic properties. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be evaluated to ensure that a drug candidate is safe and effective for clinical use. Computational models are increasingly used to predict these properties before expensive experimental testing is conducted. In the case of 2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide, computational approaches have been employed to assess its potential metabolic stability and bioavailability.

In conclusion,2-cyano-3-[4-(difluoromethoxy)phenyl]-N-(4-sulfonylphenyl)prop-2-enamide represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation as a lead compound for drug development. Continued research into its biological activity, synthetic methodologies, and pharmacokinetic properties will be essential for realizing its full therapeutic potential.